Cas no 1781750-89-7 (1-(6-chloropyridin-2-yl)cyclobutylmethanamine)

• Product Name: 1-(6-chloropyridin-2-yl)cyclobutylmethanamine
• CAS No: 1781750-89-7
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5967938
• PubChem ID: 82657780
• Update Time: 2025-05-26

1-(6-chloropyridin-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-2-yl)cyclobutylmethanamine
• 1781750-89-7
• [1-(6-chloropyridin-2-yl)cyclobutyl]methanamine
• EN300-1997353

• Inchi： 1S/C10H13ClN2/c11-9-4-1-3-8(13-9)10(7-12)5-2-6-10/h1,3-4H,2,5-7,12H2
• InChI Key： KHAOLHHFQYAQDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(CN)CCC2)=N1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-chloropyridin-2-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(6-chloropyridin-2-yl)cyclobutylmethanamine (CAS No. 1781750-89-7): Properties, Applications, and Industry Insights

The compound 1-(6-chloropyridin-2-yl)cyclobutylmethanamine (CAS No. 1781750-89-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique cyclobutylmethanamine backbone and 6-chloropyridin-2-yl substituent, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a chlorinated pyridine ring with a cyclobutane scaffold, offering distinct electronic and steric properties that are leveraged in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-(6-chloropyridin-2-yl)cyclobutylmethanamine has surged due to their role in developing small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its interactions with enzymes and receptors. The chloropyridine moiety, a common pharmacophore, enhances binding affinity in target-based applications, while the cyclobutyl group contributes to metabolic stability—a critical factor in optimizing drug candidates.

From an industrial perspective, CAS 1781750-89-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods, such as palladium-catalyzed cross-coupling, have improved the efficiency of producing this compound while minimizing waste. These advancements align with global trends toward environmentally friendly manufacturing, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 1-(6-chloropyridin-2-yl)cyclobutylmethanamine, ensuring purity and consistency for research applications. The compound’s solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO) but limited in water—dictates its formulation strategies in both laboratory and industrial settings.

Emerging discussions in scientific forums highlight the compound’s relevance to precision medicine and agrochemical innovation. For instance, its structural analogs are being investigated for neurological targets and pest resistance management, reflecting broader societal priorities such as healthcare personalization and food security. These connections underscore the compound’s multidisciplinary importance.

In summary, 1-(6-chloropyridin-2-yl)cyclobutylmethanamine (CAS No. 1781750-89-7) represents a convergence of synthetic utility and applied science. Its design principles and functional adaptability position it as a key player in addressing contemporary challenges in life sciences and industrial chemistry, while ongoing research continues to expand its potential applications.